5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride

• IUPAC Name: 5-(chloromethyl)imidazo[1,2-a]pyridine;hydrochloride
• InChI: InChI=1S/C8H7ClN2.ClH/c9-6-7-2-1-3-8-10-4-5-11(7)8;/h1-5H,6H2;1H
• InChI Key: IXCKWFAIBSWOFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN2C(=C1)CCl.Cl
• Molecular Formula: C8H8Cl2N2
• Molecular Weight: 203.07 g/mol
• CAS No.: 177485-72-2

Description

5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. These compounds are known for their unique chemical structure, which consists of a fused bicyclic system containing both imidazole and pyridine rings. This structural motif is significant in medicinal chemistry due to its wide range of biological activities and applications in drug development .

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized for their significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been studied for their structure-activity relationship and mode-of-action against tb . More research is needed to determine the exact interaction of this compound with its targets.

Biochemical Pathways

It’s known that imidazo[1,2-a]pyridine analogues have been used in the treatment of tuberculosis, suggesting they may interact with biochemical pathways related to this disease .

Result of Action

It’s known that imidazo[1,2-a]pyridine analogues have shown significant activity against mdr-tb and xdr-tb .

Action Environment

It’s known that the compound should be stored in an inert atmosphere at 2-8°c .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride typically involves the functionalization of imidazo[1,2-a]pyridine scaffolds. One common method is the chloromethylation of imidazo[1,2-a]pyridine using chloromethylating agents such as chloromethyl methyl ether or paraformaldehyde in the presence of a Lewis acid catalyst like zinc chloride .

Industrial Production Methods

Industrial production methods for this compound often involve multicomponent reactions, condensation reactions, and oxidative coupling. These methods are designed to be efficient and scalable, allowing for the production of large quantities of the compound with high purity .

Chemical Reactions Analysis

Types of Reactions

5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with nucleophiles such as amines, thiols, and alcohols.

Oxidation Reactions: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: Reduction of the imidazo[1,2-a]pyridine ring can lead to the formation of dihydroimidazo[1,2-a]pyridine derivatives.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Formation of N-substituted imidazo[1,2-a]pyridine derivatives.

Oxidation: Formation of imidazo[1,2-a]pyridine carboxylic acids.

Reduction: Formation of dihydroimidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its potential in drug development, particularly in the design of anti-inflammatory and anticancer agents.

Industry: Utilized in the development of materials with unique optical and electronic properties.

Comparison with Similar Compounds

Similar Compounds

Imidazo[1,5-a]pyridine: Known for its luminescent properties and applications in materials science.

Imidazo[1,2-a]pyrimidine: Exhibits a wide range of pharmacological activities, including anti-inflammatory and anticancer properties.

Pyrimidine Derivatives: Display various biological activities such as antibacterial, antiviral, and antifungal effects.

Uniqueness

5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride is unique due to its specific chloromethyl functional group, which allows for versatile chemical modifications and the synthesis of a wide range of derivatives. This makes it a valuable compound in medicinal chemistry and materials science .

Synthesis routes and methods I

Procedure details

To a solution consisting of 58.4 ml (800 mmol) of thionyl chloride and 100 ml of methylene chloride was added 23.68 g (160 mmol) of 5-hydroxymethylimidazo[1,2-a]pyridine with small portions. The reaction mixture was stirred for one hour at room temperature. Then, the solvent and excess amount of thionyl chloride were distilled off under reduced pressure. To the resulting white solid residue was added 100 ml of toluene. The mixture was shaken sufficiently, then the solvent was distilled off under reduced pressure. This process was repeated twice to give 31.85 g (98.0%, white solid) of a crude product.

Synthesis routes and methods II

Procedure details

To a solution consisting of 58.4 ml (800 mmol) of thionyl chloride and 100 ml of methylene chloride was added 23.68 g (160 mmol) of 5-hydroxymethylimidazo[1,2-a]pyridine with small portions. The reaction mixture was stirred for one hour at room temperature. Then, the solvent and excess amount of thionyl chloride were distilled off under reduced pressure. To the resulting white solid residue was added 100 ml of toluene. The mixture was shaken sufficiently, then the solvent was distilled off under reduced pressure. This process was repeated twice to give 31.85 g (98.0%, white solid) of a crude product.